Cas no 17976-32-8 (3-Methoxyestra-2,5(10)-dien-17-one)

3-Methoxyestra-2,5(10)-dien-17-one is a steroidal compound characterized by its methoxy substitution at the 3-position and a ketone functional group at the 17-position. This structural configuration imparts unique reactivity and stability, making it a valuable intermediate in synthetic organic chemistry, particularly in the preparation of steroidal hormones and pharmaceuticals. Its conjugated diene system enhances its utility in selective chemical transformations, such as Diels-Alder reactions or further functionalization. The compound's well-defined crystalline structure ensures high purity and reproducibility in laboratory applications. Researchers favor it for its predictable behavior in synthetic pathways, contributing to efficient and scalable production of complex steroid derivatives.

3-Methoxyestra-2,5(10)-dien-17-one structure

17976-32-8 structure

Product Name:3-Methoxyestra-2,5(10)-dien-17-one

CAS No:17976-32-8

MF:C₁₉H₂₆O₂

MW:286.408545970917

CID:233887

PubChem ID:22791425

Update Time:2025-10-29

3-Methoxyestra-2,5(10)-dien-17-one Chemical and Physical Properties

Names and Identifiers

- Estra-2,5(10)-dien-17-one,3-methoxy-
- 2,5(10)-ESTRADIEN-3-OL-17-ONE 3-METHYL ETHER
- 3-Methoxyestra-2,5(10)-dien-17-one
- 3-hydroxyestra-2,5(10)-dien-17-one 3-methyl ether
- 3-methoxy-19-nor-2,5(10)-androstadiene-17-one
- 3-Methoxy-2,5(10)-oestratrien-17-on
- 3-methoxy-estra-2,5(10)-dien-17-one
- 3-methoxyestra-2,5(10)-diene-17-one
- 3-Methoxy-oestra-2,5(10)-dien-17-on
- dl-3-methoxyestra-2,5(10)-dien-17-one
- Einecs 241-893-9
- (8R,9S,13S,14S)-3-methoxy-13-methyl-4,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-one
- SCHEMBL3408052
- NS00052129
- (8R,9S,13S,14S)-3-Methoxy-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17(4H)-one
- 3-Methoxy-estra-2,5(10)-diene-17-one
- NSUVCVKCWGOYPV-VXNCWWDNSA-N
- 17976-32-8
- 2-Benzylidene-N-Phenyl-isobutyloylacetamide
- Inchi： 1S/C19H26O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,15-17H,3,5-11H2,1-2H3/t15-,16-,17+,19+/m1/s1
- InChI Key： NSUVCVKCWGOYPV-VXNCWWDNSA-N
- SMILES： O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1C3CC=C(CC=3CC[C@@H]21)OC

Computed Properties

Exact Mass: 286.19300
Monoisotopic Mass: 286.193280068g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 542
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.30000
LogP: 4.41250

3-Methoxyestra-2,5(10)-dien-17-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M262820-250mg	3-Methoxyestra-2,5(10)-dien-17-one	17976-32-8		250mg	$ 207.00	2023-04-15
TRC	M262820-2.5g	3-Methoxyestra-2,5(10)-dien-17-one	17976-32-8		2.5g	$ 1642.00	2023-04-15